Cas no 1351586-88-3 (1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine)

• Product Name: 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine
• CAS No: 1351586-88-3
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 6411393
• PubChem ID: 56764858
• Update Time: 2025-10-31

1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine
• 1-(2-phenoxyethylsulfonyl)-4-(2-phenylethyl)piperazine
• 1-phenethyl-4-((2-phenoxyethyl)sulfonyl)piperazine
• AKOS024534301
• VU0533969-1
• F6171-0148
• 1351586-88-3

• Inchi： 1S/C20H26N2O3S/c23-26(24,18-17-25-20-9-5-2-6-10-20)22-15-13-21(14-16-22)12-11-19-7-3-1-4-8-19/h1-10H,11-18H2
• InChI Key： JGTBJBLFYNLHBD-UHFFFAOYSA-N
• SMILES： N1(S(CCOC2=CC=CC=C2)(=O)=O)CCN(CCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 374.16641387g/mol
• Monoisotopic Mass: 374.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine

Research Brief on 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine (CAS: 1351586-88-3)

1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine (CAS: 1351586-88-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in vivo. The compound's solubility and bioavailability have been optimized through formulation studies, making it a viable candidate for further preclinical testing.

Pharmacological evaluations of 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro studies have demonstrated its ability to modulate receptor activity with high specificity, minimizing off-target effects. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles and minimal toxicity, further supporting its therapeutic potential.

Recent research has also investigated the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding interactions with target receptors. These studies have identified key structural features that contribute to its high affinity and selectivity, offering opportunities for further structural optimization. The compound's ability to cross the blood-brain barrier has been confirmed, which is a critical factor for its efficacy in treating central nervous system disorders.

In addition to its neurological applications, 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine has shown promise in other therapeutic areas. For instance, its anti-inflammatory and analgesic properties have been explored in models of chronic pain and inflammation. The compound's dual action as a receptor modulator and anti-inflammatory agent makes it a versatile candidate for multifactorial diseases. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline.

Despite its promising attributes, challenges remain in the development of 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine. Further studies are needed to fully elucidate its long-term safety profile and potential drug-drug interactions. Additionally, scalable synthesis methods must be optimized to meet the demands of large-scale production. Regulatory considerations and compliance with Good Manufacturing Practices (GMP) will also be critical as the compound progresses toward clinical trials.

In conclusion, 1-(2-phenoxyethanesulfonyl)-4-(2-phenylethyl)piperazine (CAS: 1351586-88-3) represents a promising avenue for drug discovery and development. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a potential therapeutic agent for a range of disorders. Ongoing research efforts aim to address the remaining challenges and translate these findings into clinical applications. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the dynamic nature of modern medicinal chemistry.